Cas no 16450-38-7 (5-Azoniaspiro4.4nonane Bromide)

5-Azoniaspiro[4.4]nonane Bromide is a quaternary ammonium compound characterized by its spirocyclic structure, which enhances its stability and reactivity in various chemical applications. Its rigid bicyclic framework contributes to its effectiveness as a phase-transfer catalyst, particularly in organic synthesis and polymerization processes. The bromide counterion ensures good solubility in polar solvents, facilitating homogeneous reaction conditions. This compound is valued for its ability to improve reaction yields and selectivity, especially in asymmetric synthesis and nucleophilic substitution reactions. Its thermal and chemical stability makes it suitable for use under demanding conditions. Researchers also explore its potential in materials science for modifying surface properties and designing functional polymers.

5-Azoniaspiro4.4nonane Bromide structure

16450-38-7 structure

Product Name:5-Azoniaspiro4.4nonane Bromide

CAS No:16450-38-7

MF:C₈H₁₆BrN

MW:206.123341560364

MDL:MFCD30749246

CID:231586

PubChem ID:354334693

Update Time:2025-05-28

5-Azoniaspiro4.4nonane Bromide Chemical and Physical Properties

Names and Identifiers

- 5-Azoniaspiro[4.4]nonane,bromide (1:1)
- 5-azoniaspiro[4.4]nonane,bromide
- 5-azoniaspiro[4.4]nonane Bromide
- PQTWYBSYKLXZME-UHFFFAOYSA-M
- 1,1'-spirobipyrrolidinium bromide
- NSC28372
- 5-azoniaspiro-[4.4]-nonane bromide
- 5-Azaspiro[4.4]nonan-5-ium bromide
- MFCD30749246
- 16450-38-7
- T70382
- 5-azoniaspiro[4.4]nonaneBromide
- SCHEMBL17022300
- DTXSID80466504
- NSC-28372
- 5-azoniaspiro[4.4]nonane;bromide
- A3091
- 5??-AZASPIRO[4.4]NONAN-5-YLIUM BROMIDE
- 5-Azoniaspiro[4.4]nonane, bromide
- 5-Azoniaspiro4.4nonane Bromide
- MDL： MFCD30749246
- Inchi： 1S/C8H16N.BrH/c1-2-6-9(5-1)7-3-4-8-9;/h1-8H2;1H/q+1;/p-1
- InChI Key： PQTWYBSYKLXZME-UHFFFAOYSA-M
- SMILES： [Br-].[N+]12(CCCC1)CCCC2

Computed Properties

Exact Mass: 126.12838
Monoisotopic Mass: 205.04661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 79.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: 273°C(lit.)
PSA: 0

5-Azoniaspiro4.4nonane Bromide Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

5-Azoniaspiro4.4nonane Bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A866593-200mg	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7	≥98%	200mg	￥262.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A866593-1g	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7	≥98%	1g	￥640.00	2022-10-10
abcr	AB549682-1 g	5-Azoniaspiro[4.4]nonane Bromide; .	16450-38-7		1g	€90.10	2023-04-13
abcr	AB549682-5 g	5-Azoniaspiro[4.4]nonane Bromide; .	16450-38-7		5g	€235.90	2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BZ578-100mg	5-Azoniaspiro4.4nonane Bromide	16450-38-7	98.0%(T)	100mg	￥174.0	2022-02-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A3091-1G	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7	>98.0%(T)	1g	¥390.00	2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A3091-5G	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7	>98.0%(T)	5g	¥950.00	2024-04-17
TRC	A965128-10mg	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7		10mg	$ 50.00	2022-06-01
TRC	A965128-50mg	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7		50mg	$ 65.00	2022-06-01
TRC	A965128-100mg	5-Azoniaspiro[4.4]nonane Bromide	16450-38-7		100mg	$ 80.00	2022-06-01